Cas no 379239-67-5 (N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2-{[5-(furan-2-yl)-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide)

N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2-{[5-(furan-2-yl)-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide structure

379239-67-5 structure

Product Name:N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2-{[5-(furan-2-yl)-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

CAS No:379239-67-5

MF:C₂₈H₂₂N₄O₃S₃

MW:558.694282054901

CID:5817086

PubChem ID:1761486

Update Time:2023-11-21

N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2-{[5-(furan-2-yl)-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-((5-(furan-2-yl)-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide
- Acetamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-2-[[5-(2-furanyl)-3,4-dihydro-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]thio]-
- 379239-67-5
- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-[5-(furan-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
- Oprea1_714778
- AF-399/40850890
- Z15480983
- F1174-3124
- AKOS001020523
- N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2-{[5-(furan-2-yl)-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide
- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-2-{[5-(2-furyl)-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide
- Inchi： 1S/C28H22N4O3S3/c29-14-19-18-10-5-2-6-12-22(18)38-25(19)30-23(33)16-37-28-31-26-24(20(15-36-26)21-11-7-13-35-21)27(34)32(28)17-8-3-1-4-9-17/h1,3-4,7-9,11,13,15H,2,5-6,10,12,16H2,(H,30,33)
- InChI Key： LWFZKPGUYCXAIN-UHFFFAOYSA-N
- SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2C(C3=CC=CO3)=CSC=2N=1

Computed Properties

Exact Mass: 558.08540410g/mol
Monoisotopic Mass: 558.08540410g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 38
Rotatable Bond Count: 6
Complexity: 980
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.1
Topological Polar Surface Area: 181Å²

N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2-{[5-(furan-2-yl)-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide Pricemore >>

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